1-[(2-Methoxyphenyl)methyl]-3-(2-methylphenyl)thiourea

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C16H18N2OS/c1-12-7-3-5-9-14(12)18-16(20)17-11-13-8-4-6-10-15(13)19-2/h3-10H,11H2,1-2H3,(H2,17,18,20)
• InChI Key: KJDUDGUYTULWMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NCC2=CC=CC=C2OC
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

1-[(2-Methoxyphenyl)methyl]-3-(2-methylphenyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as MPTU and has been studied for its ability to inhibit the activity of certain enzymes and receptors in the body. In

Scientific Research Applications

Crystal Structure Analysis

Research on compounds structurally related to 1-[(2-Methoxyphenyl)methyl]-3-(2-methylphenyl)thiourea has been significant in crystallography to understand molecular interactions and bonding. For instance, Kang et al. (2015) studied the crystal structure of a phenylurea herbicide, providing insights into the molecular interactions that could be relevant for derivatives like 1-[(2-Methoxyphenyl)methyl]-3-(2-methylphenyl)thiourea (Kang, Kim, Kwon, & Kim, 2015).

Molecular Docking and DNA Binding

Mushtaque et al. (2016) synthesized a new thiourea compound and investigated its molecular docking with DNA, revealing significant binding energy and potential implications for drug design and therapeutic applications. This research exemplifies the potential for thiourea derivatives in biological systems (Mushtaque, Jahan, Ali, Khan, Khan, Sahay, & Kesarwani, 2016).

Cytotoxicity and Drug Design

The synthesis and characterization of thiourea derivatives, including studies on their cytotoxicity against various cell lines, are crucial for drug development. For example, the cytotoxic nature of certain compounds against MCF-7 cell lines was assessed, providing valuable data for the design of potential therapeutic agents (Mushtaque et al., 2016).

Theoretical Chemistry and Computational Studies

Theoretical and computational studies provide insights into the chemical properties and reactivity of thiourea derivatives. For instance, the electronic structure, chemical potential, and hardness of certain compounds were calculated, offering a deeper understanding of their chemical behavior and potential applications in various fields (Mushtaque et al., 2016).